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A Note on Chemical Identity: The compound associated with CAS number 506-13-8 is 16-
hydroxyhexadecanoic acid, also known as Juniperic acid. While the initial query referenced 5-
hydroxyhexadecanoic acid, the CAS number, a unique and definitive identifier, points
exclusively to the 16-hydroxy isomer. This guide will therefore focus on the correct compound,
16-hydroxyhexadecanoic acid.

Introduction and Overview

16-Hydroxyhexadecanoic acid is a long-chain omega-hydroxy fatty acid. It is a naturally
occurring molecule found in both the plant and animal kingdoms, where it serves as a crucial
structural component and a metabolic intermediate. In plants, it is a primary monomer for the
biosynthesis of cutin, the protective polyester layer of the plant cuticle.[1][2] In animals, it is a
metabolite of palmitic acid, produced via omega-hydroxylation by cytochrome P450 enzymes.
Its unique bifunctional nature, possessing both a terminal hydroxyl group and a terminal
carboxylic acid group, makes it a valuable building block in chemical synthesis and a
compound of interest in the cosmetic and pharmaceutical industries for its emollient properties.
[3] This guide provides a comprehensive technical overview for researchers and drug
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development professionals, covering its chemical properties, synthesis, biological significance,
analytical methodologies, and applications.

Chemical and Physical Properties

16-Hydroxyhexadecanoic acid is a white solid at room temperature.[3][4] Its key chemical
identifiers and physical properties are summarized below.

Property Value Source(s)
CAS Number 506-13-8 [3][5]
Molecular Formula C16H3203 [31[6]
Molecular Weight 272.42 g/mol [31[6]
IUPAC Name 16-hydroxyhexadecanoic acid [7]
Synonyms Juniperic acid.,. 16- | 61171
Hydroxypalmitic acid

Melting Point 94-100 °C [31[5]
Boiling Point 414.4 °C at 760 mmHg [3]
Form Solid [5]
Solubility Soluble in organic solvents. [8]
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Synthesis and Biosynthesis
Chemical Synthesis: Hydrolysis of Hexadecanolide

A common and high-yield method for the chemical synthesis of 16-hydroxyhexadecanoic acid

involves the alkaline hydrolysis of its corresponding lactone, hexadecanolide (also known as

16-hexadecanolide). This reaction proceeds via nucleophilic acyl substitution, where a

hydroxide ion attacks the ester carbonyl, leading to the opening of the lactone ring.

Experimental Protocol: Synthesis of 16-Hydroxyhexadecanoic Acid[9][10]
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Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer
and reflux condenser, combine 1.16 moles of hexadecanolide (approx. 300 g), 1000 mL of
50% aqueous sodium hydroxide, 1500 mL of toluene, and 0.016 moles of
tetrabutylammonium hydrogen sulfate (phase-transfer catalyst).[10]

Reaction Execution: Heat the mixture to 95 °C and stir vigorously for 6 hours. The phase-
transfer catalyst is crucial for transporting the hydroxide ion from the aqueous phase to the
organic phase where the lactone is dissolved.

Isolation of the Salt: After cooling the reaction mixture to room temperature, a solid will form.
Filter this solid and rinse it several times with diethyl ether to remove any unreacted starting
material and organic impurities.

Acidification: Dissolve the filtered solid (the sodium salt of 16-hydroxyhexadecanoic acid) in
400 mL of distilled water. Acidify the solution to a pH of approximately 1.5 using concentrated
hydrochloric acid. This protonates the carboxylate, causing the free acid to precipitate out of
the solution.

Final Purification: Filter the resulting precipitate and wash it several times with distilled water
to remove any inorganic salts. Dry the final product, a white solid, under vacuum at 60 °C.
This procedure typically yields the product in high purity (>97%).[9]
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Chemical Synthesis Workflow

1. Combine Reactants
Hexadecanolide
NaOH (50% aqg.)

Tetrabutylammonium hydrogen sulfate

2. Heat and Stir

95°C for 6 hours

3. Cool and Filter
Isolate sodium 16-hydroxyhexadecanoate

Protonation

Dissolve in water
Add HCI to pH ~1.5

Precipitation

5. Isolate Product
Filter precipitate
Wash with water

(Vacuum oven at 60°C)
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Caption: Workflow for the chemical synthesis of 16-hydroxyhexadecanoic acid.
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Biosynthesis

In biological systems, 16-hydroxyhexadecanoic acid is synthesized from the ubiquitous
saturated fatty acid, palmitic acid (hexadecanoic acid). The key transformation is the omega
(w)-hydroxylation, a reaction catalyzed by cytochrome P450 (CYP) enzymes. These enzymes,
particularly those from the CYP4 family in animals and specialized families like CYP704B2 in
plants, introduce a hydroxyl group at the terminal (w or C-16) methyl group of the fatty acid.
This is a critical step in the production of cutin monomers in plants and in fatty acid metabolism
in animals.[1][2][11]
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Biosynthetic Pathway
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GC-MS Analytical Workflow
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(e.g., plant tissue)
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(3. Isolate & Dry Lipid Fraction)

Increases volatility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b8223501?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8223501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

